Cas no 502457-70-7 (1-Chloro-3,4-dibromo-3,4,5-trifluorobutane)

1-Chloro-3,4-dibromo-3,4,5-trifluorobutane is a halogenated alkane with a unique combination of chlorine, bromine, and fluorine substituents, making it a versatile intermediate in organic synthesis. Its polyhalogenated structure enhances reactivity in substitution and elimination reactions, particularly in the preparation of fluorinated compounds. The presence of both bromine and chlorine allows for selective functionalization, while the fluorine atoms contribute to increased stability and lipophilicity, useful in pharmaceutical and agrochemical applications. This compound’s well-defined stereochemistry and high purity make it suitable for precision chemical transformations. Its thermal and chemical stability ensures reliable performance in demanding synthetic processes.
1-Chloro-3,4-dibromo-3,4,5-trifluorobutane structure
502457-70-7 structure
Product Name:1-Chloro-3,4-dibromo-3,4,5-trifluorobutane
CAS No:502457-70-7
MF:C4H4Br2ClF3
MW:304.330769538879
MDL:MFCD03094142
CID:367062
PubChem ID:2778202
Update Time:2025-06-09

1-Chloro-3,4-dibromo-3,4,5-trifluorobutane Chemical and Physical Properties

Names and Identifiers

    • Butane,1,2-dibromo-4-chloro-1,1,2-trifluoro-
    • 1,2-DIBROMO-4-CHLORO-1,1,2-TRIFLUOROBUTANE
    • 1-Chloro-3,4-dibromo-3,4,4-trifluorobutane
    • 502457-70-7
    • AKOS025310421
    • MFCD03094142
    • DTXSID50380809
    • 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane
    • MDL: MFCD03094142
    • Inchi: 1S/C4H4Br2ClF3/c5-3(8,1-2-7)4(6,9)10/h1-2H2
    • InChI Key: PSZKHWSIFOQADS-UHFFFAOYSA-N
    • SMILES: BrC(C(F)(F)Br)(CCCl)F

Computed Properties

  • Exact Mass: 301.83200
  • Monoisotopic Mass: 301.832
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 2.045
  • Boiling Point: 173.5°C at 760 mmHg
  • Flash Point: 58.7°C
  • Refractive Index: 1.467
  • PSA: 0.00000
  • LogP: 3.66370

1-Chloro-3,4-dibromo-3,4,5-trifluorobutane Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1-Chloro-3,4-dibromo-3,4,5-trifluorobutane Customs Data

  • HS CODE:2903799090
  • Customs Data:

    China Customs Code:

    2903799090

    Overview:

    2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Summary:

    2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Chloro-3,4-dibromo-3,4,5-trifluorobutane Pricemore >>

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Additional information on 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane

Research Brief on 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane (CAS: 502457-70-7)

1-Chloro-3,4-dibromo-3,4,5-trifluorobutane (CAS: 502457-70-7) is a halogenated organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique combination of chlorine, bromine, and fluorine atoms, exhibits potential applications in drug synthesis, material science, and agrochemical development. Recent studies have explored its reactivity, stability, and utility as a building block for more complex molecules.

In a 2023 study published in the Journal of Fluorine Chemistry, researchers investigated the synthetic pathways and reactivity of 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane. The study highlighted its role as a versatile intermediate in the synthesis of fluorinated compounds, which are increasingly important in the development of pharmaceuticals due to their enhanced metabolic stability and bioavailability. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize the compound's structure and purity, confirming its potential for scalable production.

Another significant development was reported in a 2024 paper in Organic & Biomolecular Chemistry, where 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane was used as a precursor in the synthesis of novel fluorinated analogs of bioactive molecules. The study demonstrated that the compound's unique halogenation pattern allows for selective functionalization, enabling the creation of derivatives with tailored pharmacological properties. This research opens new avenues for the design of next-generation therapeutics, particularly in areas such as antiviral and anticancer drug development.

Industry reports from 2024 also indicate growing interest in 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane as a key ingredient in specialty chemicals. Its stability under various conditions and compatibility with common synthetic methodologies make it a valuable asset for industrial applications. Companies specializing in fine chemicals and custom synthesis have begun offering this compound in bulk, reflecting its rising demand in both academic and commercial settings.

Despite these advancements, challenges remain in optimizing the synthesis of 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane to reduce costs and environmental impact. Recent efforts have focused on developing greener catalytic processes and minimizing waste generation. A 2024 review in Green Chemistry summarized these initiatives, emphasizing the need for sustainable practices in the production of halogenated compounds.

In conclusion, 1-Chloro-3,4-dibromo-3,4,5-trifluorobutane (CAS: 502457-70-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique properties and versatility as a synthetic intermediate underscore its potential to drive innovation in drug discovery and material science. Future research should focus on addressing synthetic challenges and expanding its utility in targeted therapeutic development.

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